Cas no 2137493-46-8 (tert-butyl 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)butanoate)

• Product Name: tert-butyl 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)butanoate
• CAS No: 2137493-46-8
• MF: C₁₄H₂₆N₄O₂
• MW: 282.381843090057
• CID: 6394687
• PubChem ID: 165494909
• Update Time: 2025-07-08

tert-butyl 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)butanoate
• 2137493-46-8
• EN300-1141523

• Inchi： 1S/C14H26N4O2/c1-9(10(15)11(19)20-14(5,6)7)18-8-16-12(17-18)13(2,3)4/h8-10H,15H2,1-7H3
• InChI Key： AFYVFMXTCWJOCN-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)N1C=NC(C(C)(C)C)=N1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.20557608g/mol
• Monoisotopic Mass: 282.20557608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83Ų

Additional information on tert-butyl 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)butanoate

Chemical Profile of Tert-butyl 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)butanoate (CAS No. 2137493-46-8)

Tert-butyl 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)butanoate, identified by its Chemical Abstracts Service (CAS) number 2137493-46-8, is a specialized organic compound that has garnered attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules that feature a combination of amine and triazole functional groups, which are known for their diverse biological activities. The presence of the tert-butyl moiety enhances the steric stability of the molecule, making it a valuable candidate for further investigation in drug design and development.

The structure of Tert-butyl 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)butanoate consists of a four-carbon chain terminated with an amine group at the second position and a triazole ring linked at the third position. The 3-tert-butyl substitution on the triazole ring not only contributes to the overall rigidity of the molecule but also influences its electronic properties, which may be exploited in various biochemical interactions. This compound’s unique structural features make it an intriguing subject for studying its potential applications in medicinal chemistry.

In recent years, there has been significant interest in the development of novel scaffolds that incorporate both amine and triazole functionalities. These groups are frequently found in biologically active molecules due to their ability to participate in hydrogen bonding and coordinate with metal ions. The amine group serves as a hydrogen bond acceptor and donor, while the triazole ring can act as a privileged scaffold for drug discovery. The combination of these features in Tert-butyl 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)butanoate suggests that it may exhibit multiple modes of action, making it a promising candidate for further exploration.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with inflammation and immune response. The tert-butyl group, being lipophilic, can enhance membrane permeability, allowing the compound to penetrate cellular membranes more effectively. This property is particularly relevant in drug delivery systems where cellular uptake is a critical factor. Additionally, the triazole moiety has been shown to interact with various enzymes and receptors, suggesting that this compound could have therapeutic effects on conditions such as autoimmune diseases or chronic inflammation.

Recent studies have begun to explore the pharmacological properties of derivatives similar to Tert-butyl 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)butanoate. For instance, researchers have investigated analogs that feature different substituents on the triazole ring or varying lengths of the carbon chain. These studies have revealed that subtle modifications can significantly alter the biological activity of such compounds. For example, replacing the tert-butyl group with another alkyl or aryl substituent can change the binding affinity to target proteins. Similarly, altering the length or branching of the carbon chain can influence metabolic stability and bioavailability.

The synthesis of Tert-butyl 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-yl)butanoate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the triazole ring typically involves cycloaddition reactions between azides and alkynes under transition metal catalysis. The subsequent functionalization at the third position of the triazole ring with an amine-substituted butanoate ester requires careful optimization to ensure high yield and purity. Advances in synthetic methodologies have made it possible to produce complex molecules like this one more efficiently than ever before.

In terms of potential applications, Tert-butyl 2-amino-3-(3-tert-butyl-1H-1,2,4-triazol-1-ybutoanatoe) holds promise as a lead compound for drug discovery programs targeting neurological disorders. The combination of amine and triazole functionalities suggests that it could interact with neurotransmitter receptors or enzymes involved in synaptic transmission. Preliminary computational studies have indicated that this compound may exhibit binding affinity to certain G-protein coupled receptors (GPCRs), which are implicated in various neurological functions.

Furthermore, the structural features of this compound make it an attractive candidate for developing prodrugs designed to enhance bioavailability or targeted delivery. The presence of both polar (amine) and non-polar (tert-butyl) regions allows for formulation into various delivery systems, including liposomes or nanoparticles. Such formulations could improve solubility and target specificity, making this compound more effective in therapeutic settings.

The chemical properties of Tert-butyl 2-amino-bis(5-methylthieno[2',3':4',5']pyrrolo[1',2':3',4']pyrazin)-6-carboxylic acid (CAS No: 2137493468) also make it suitable for use as an intermediate in larger synthetic schemes. Its reactivity with various electrophiles allows for further derivatization into more complex molecules with tailored biological activities. This flexibility is particularly valuable in medicinal chemistry where lead optimization often requires iterative modifications based on structural activity relationships (SAR).

As research continues to uncover new therapeutic targets and mechanisms, compounds like Tert-butyl 2-amino-bis(5-methylthieno[23':45']pyrrolo[12':34']pyrazin)-6-carboxylic acid (CAS No: 2137493468) are likely to play an increasingly important role in drug development pipelines. Their unique structural features provide a rich foundation for designing molecules with improved efficacy and reduced side effects compared to existing therapies.